Cas no 1352486-40-8 (2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 1352486-40-8
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 5208187
• Update Time: 2025-06-11

2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H27N3O2/c1-5-10-18-15-9-8-13(12-19-15)14-7-6-11-20(14)16(21)22-17(2,3)4/h8-9,12,14H,5-7,10-11H2,1-4H3,(H,18,19)
• InChI Key： PQJHBAMRBNIOEK-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1C1=CC=C(NCCC)N=C1

Additional information on 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester

Introduction to 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 1352486-40-8)

2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester, identified by its Chemical Abstracts Service (CAS) number 1352486-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic derivatives, characterized by its intricate molecular architecture, which includes both pyridine and pyrrolidine moieties. The presence of a propylamino group at the 6-position of the pyridine ring and a tert-butyl ester functionality at the 1-position of the pyrrolidine ring contributes to its unique chemical properties and potential biological activities.

The synthesis and characterization of 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester involve meticulous chemical methodologies, ensuring high purity and yield. The process typically involves multi-step reactions, including nucleophilic substitution, condensation, and esterification, which are optimized to minimize side products and maximize efficiency. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the structural integrity of the compound.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has emerged as a promising candidate in this endeavor due to its structural features that mimic natural bioactive molecules. The pyridine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. The propylamino group introduces additional hydrogen bonding potential, while the pyrrolidine moiety contributes to lipophilicity, making it an ideal scaffold for drug design.

One of the most compelling aspects of 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester is its potential application in the development of small-molecule inhibitors for various therapeutic targets. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them candidates for treating conditions such as arthritis and autoimmune disorders. Additionally, the structural similarity to known antiviral agents has prompted investigations into its potential antiviral properties.

The tert-butyl ester group in 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester serves multiple purposes. It not only enhances the stability of the compound during storage and handling but also provides a site for further functionalization through hydrolysis or enzymatic cleavage. This flexibility allows chemists to modify the compound into more active derivatives with tailored pharmacokinetic profiles. Recent advances in biocatalysis have enabled the use of engineered enzymes to perform selective modifications on this scaffold, opening new avenues for drug development.

Computational chemistry has played a pivotal role in understanding the interactions between 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester and its biological targets. Molecular docking studies have been conducted to predict binding affinities and identify key interaction points with proteins such as kinases and transcription factors. These virtual screening approaches have significantly reduced the time and cost associated with hit identification in drug discovery pipelines. Moreover, quantum mechanical calculations have provided insights into the electronic structure of the compound, aiding in the design of analogs with improved binding properties.

The pharmacological evaluation of 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester has revealed intriguing biological activities. In vitro assays have demonstrated that certain derivatives exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. Preclinical studies in animal models have shown promising results regarding anti-inflammatory efficacy without significant toxicity. These findings have laid the groundwork for further investigation into its therapeutic potential.

The synthetic accessibility of 2-(6-Propylamino-pyridin-3-yl)-pyrrolidine-1-carboxylic acid tert-butyl ester is another factor that contributes to its appeal in drug discovery. The availability of commercially sourced starting materials and well-established synthetic routes allow researchers to produce this compound efficiently on both laboratory and industrial scales. This accessibility is critical for conducting large-scale screening campaigns and optimizing lead compounds towards clinical candidates.

Future directions in the study of 2-(6-Propylamino-pyridin-3-yloxy-pyrrolidinecarbonyltertbutylester) include exploring its role in modulating neural pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The pyridine-pyrrolidine core structure is known to interact with neurotransmitter receptors, suggesting potential applications in central nervous system (CNS) disorders. Additionally, investigating its interactions with bacterial enzymes could open new possibilities for developing novel antibiotics against resistant strains.

In conclusion,2-(6-propyla-minopyridine -3 - yl) - pyrroli dine - 1 - carbox ylic ac id ter t - but yl est er (CAS No . 1352486 - 40 - 8 ) represents a significant advancement in medicinal chemistry . Its unique structural features , coupled with promising pharmacological properties , make it a valuable scaffold for developing next-generation therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges .